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Compound of Interest

Compound Name: 6-Undecanone

Cat. No.: B1294626

Essential Safety and Handling Guide for 6-
Undecanone

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 6-Undecanone (CAS: 927-49-1). The following procedural guidance
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Hazard Identification and Quantitative Data

6-Undecanone is a combustible liquid that may cause skin, eye, and respiratory tract irritation.
[1][2][3] While some reporting indicates it does not meet GHS hazard criteria, it is prudent to
handle it with care due to its potential for irritation and its combustible nature.[4] When heated
to decomposition, it can emit acrid smoke and irritating fumes.[5] It is incompatible with strong
oxidizing and reducing agents.[1]

The key quantitative physical and toxicological properties of 6-Undecanone are summarized

below.
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Property Value

Physical State Liquid (Clear, Colorless to Pale Yellow)[2][5]
Melting Point 14.6 °C[5]

Boiling Point 228 °CI[5]

Density 0.831 g/mL at 25 °CJ[5]

Flash Point 88 °C (191 °F)[2][3][5]

Toxicity (LD50, intravenous, mouse) 117 mg/kg[2]

Toxicity (LDLo, oral, rat) 1 g/kg[2][3]

Operational Plan: Personal Protective Equipment
and Handling

Adherence to proper personal protective equipment (PPE) protocols is critical to minimize
exposure and ensure safety.

Required Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166
regulations.[1][2] A face shield may be required for splash-prone procedures.

¢ Skin Protection:

o Hand Protection: Wear appropriate protective gloves (e.g., Nitrile) to prevent skin
exposure.[1][2] Always inspect gloves prior to use and change them if they are
contaminated.

o Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin
contact.[1][2]

» Respiratory Protection: All handling should be performed in a well-ventilated area.[1] A
NIOSH or European Standard EN 149 approved respirator should be used if ventilation is
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inadequate or if there is a risk of inhaling vapors or aerosols.[1][2][6]

Step-by-Step Handling Procedures

o Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure that an
eyewash station and safety shower are readily accessible.[6]

e Ventilation: Always handle 6-Undecanone inside a certified chemical fume hood to maintain
low airborne concentrations.[6][7]

e Grounding: Take precautionary measures against static discharge. Use non-sparking tools
and ensure all equipment is properly grounded.[2][6][8]

» Handling: Avoid contact with skin, eyes, and clothing.[1][2] Keep the container tightly closed
when not in use.[9] Keep the chemical away from heat, sparks, and open flames.[1]

» Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
substances like strong oxidizing agents.[1][9]

» Post-Handling: Wash hands and face thoroughly after handling the substance.[2] Remove
and launder any contaminated clothing before reuse.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB9135132_EN.htm
https://www.tcichemicals.com/BE/en/sds/U0043_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC146885000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146885000&countryCode=US&language=en
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC146885000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95306.pdf
https://www.tcichemicals.com/BE/en/sds/U0043_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC146885000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC224130010&countryCode=US&langu
https://m.chemicalbook.com/ProductMSDSDetailCB9135132_EN.htm
https://www.tcichemicals.com/BE/en/sds/U0043_EU_6N.pdf
https://www.echemi.com/produce/pr2406041302-6-undecanone.html
https://m.chemicalbook.com/ProductMSDSDetailCB9135132_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9135132_EN.htm
https://www.echemi.com/produce/pr2406041302-6-undecanone.html
https://www.tcichemicals.com/BE/en/sds/U0043_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9135132_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Preparation
- Review SDS
- Locate Safety Equipment

i

2. Verify Ventilation
- Operate within a
Chemical Fume Hood

3. Don Required PPE
- Safety Goggles

- Protective Gloves
- Lab Coat

4. Handle Chemical
- Use non-sparking tools
- Avoid ignition sources
- Keep container closed

.

5. Secure & Store
- Tightly close container
- Store in a designated cool,
dry, ventilated area

i

6. Doff PPE
- Remove gloves first
- Avoid self-contamination

7. Personal Hygiene
- Wash Hands Thoroughly

Workflow for Safe Handling of 6-Undecanone

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Undecanone.
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Emergency and Disposal Plans
Emergency First Aid Procedures

Inhalation: If inhaled, move the victim to fresh air and keep them at rest in a position
comfortable for breathing.[2] Seek medical attention if you feel unwell.[2]

Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin area
with plenty of water.[2] If skin irritation occurs, seek medical advice.[2]

Eye Contact: Rinse eyes cautiously with water for several minutes.[2] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[2] If eye irritation persists,
get medical attention.[2]

Ingestion: Rinse the mouth with water.[2] Do NOT induce vomiting. Call a physician or poison
control center immediately.[8]

Accidental Release Measures (Spill Response)

Evacuate and Ventilate: Keep unnecessary personnel away from the spill area and ensure
adequate ventilation.[2]

Remove Ignition Sources: Remove all sources of ignition, such as sparks or open flames,
from the area.[1][6]

Containment: Absorb the spill with an inert, non-combustible material like dry sand, earth, or
vermiculite.[1][10]

Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for chemical waste.[6][7]

Decontamination: Clean the spill area thoroughly.

Disposal Plan

All waste materials, including contaminated absorbents and empty containers, must be

disposed of in accordance with appropriate federal, state, and local regulations.[6] Do not

dispose of 6-Undecanone into sewer systems. Contact a licensed professional waste disposal
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service to dispose of this material. Empty containers may retain product residue and can be
hazardous.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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